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Compound of Interest

Compound Name: 2-Aminodiphenylamine

Cat. No.: B160148

An In-depth Technical Guide on the Core Chemical Properties of 2-Aminodiphenylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical
properties of 2-aminodiphenylamine, a significant intermediate in organic and pharmaceutical
synthesis. The document details its physicochemical characteristics, synthesis methodologies,
key reactions, and safety information. Experimental protocols for determining its core properties
are also outlined to support laboratory research and development.

Core Chemical and Physical Properties

2-Aminodiphenylamine, systematically known as N-phenyl-o-phenylenediamine, is an
aromatic amine featuring two phenyl rings linked by a secondary amine, with a primary amino
group at the ortho position of one ring.[1] This structure imparts specific chemical
characteristics, largely governed by the nucleophilic nature of its nitrogen atoms.[1] A notable
structural feature is an intramolecular hydrogen bond between the hydrogen of the secondary
imino group (-NH-) and the nitrogen of the primary amino group (-NH2) in its ground state,
which influences its reactivity and photophysical properties.[1]

Identifiers and General Properties
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Property Value

IUPAC Name N-phenyl-o-phenylenediamine

o-Aminodiphenylamine, 2-N-phenylbenzene-

Synonyms 1,2-diamine, N-Phenyl-1,2-phenylenediamine,
0-Semidine

CAS Number 534-85-0

Molecular Formula Ci12H12N2

Molecular Weight 184.24 g/mol [2][3]

White to light yellow/red powder/crystal; Pink-
Appearance . .
violet or gray-brown crystalline powder.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-
aminodiphenylamine.

Property Value
Melting Point 77-80 °C[2]
Boiling Point 108 °C at 0.4 mmHg[1]
- Soluble in acetone, chloroform, benzene, and
Solubility ]
DMSO. Insoluble in water.[1][2]
pKa (Predicted) 4.45 = 0.10[2]

Synthesis and Reactions

2-Aminodiphenylamine is a valuable intermediate, and several synthetic routes have been
established for its preparation. It also undergoes characteristic reactions, making it a versatile
building block in organic synthesis.

Synthesis Protocols
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Several methods for the synthesis of 2-aminodiphenylamine have been reported, primarily
involving condensation and reduction reactions.

o Copper-Catalyzed Condensation of o-Phenylenediamine and Phenylhydrazine:

o Procedure: In a reaction flask, combine 0.108 g (1 mmol) of o-phenylenediamine, 0.216 g
(2 mmol) of phenylhydrazine, 0.058 g (0.1 mmol) of copper phthalocyanine (CuPc), and
0.02 g (0.1 mmol) of copper(ll) acetate (Cu(OAc)z). Add 10 ml of acetonitrile and conduct
the reaction at 15 °C.[2][3]

o Monitoring and Purification: Monitor the reaction progress using Thin-Layer
Chromatography (TLC). Upon completion, the crude product is purified by column
chromatography using a petroleum ether:ethyl acetate (100:1) solvent system to yield the
desired product.[2][3] A 71% yield has been reported for this method.[2][3]

e Condensation of 1-Bromo-2-nitrobenzene and Aniline followed by Reduction:

o Step 1: Condensation: An established route involves the condensation reaction between
1-Bromo-2-nitrobenzene and Aniline to form the 2-nitrodiphenylamine intermediate.[3]

o Step 2: Reduction: The resulting nitro-intermediate is then reduced to 2-
aminodiphenylamine. Catalytic hydrogenation using catalysts like Palladium on carbon
(Pd/C) is a common and efficient method for this transformation.[1]

¢ Ullmann Condensation and Reduction:

o An alternative pathway involves the copper-catalyzed Ullmann condensation of aniline
with p-chloronitrobenzene to form a nitrodiphenylamine precursor.[1] This precursor is
subsequently reduced, typically via catalytic hydrogenation, to yield the
aminodiphenylamine product.[1]
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Fig. 1: Synthetic pathways to aminodiphenylamines.

Key Chemical Reactions

2-Aminodiphenylamine's dual amine functionality makes it a versatile precursor for various
chemical transformations.

o Oxidation Reactions: The oxidation of 2-aminodiphenylamine can lead to different products
depending on the reaction conditions and oxidizing agents used. These reactions are crucial
for synthesizing nitrogen-containing heterocyclic compounds, such as phenazines.[1] For
instance, oxidation of its hydrochloride salt is known to produce isomeric phenazine
pigments.

o Polymerization: 2-Aminodiphenylamine undergoes both electrochemical and chemical
oxidative polymerization to form electroactive polymeric films.[1] Unlike its isomer, 4-
aminodiphenylamine, the polymerization of 2-aminodiphenylamine often leads to branched
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structures and the formation of phenazine units within the polymer chain.[1][4][5] This
branching alters the structural and electronic properties of the resulting polymer.[1]

[Z—Aminodiphenylamine)

N-Heterocycles Electroactive Polymer
(e.g., Phenazines) (Branched, with Phenazine units)
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Fig. 2: Key reactions of 2-Aminodiphenylamine.

Experimental Protocols for Property Determination

Standard laboratory methods can be employed to verify the physicochemical properties of 2-

aminodiphenylamine.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which the solid melts to a liquid.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer.[6]

e Procedure:
o Finely powder a small amount of dry 2-aminodiphenylamine.
o Pack the powdered sample into the sealed end of a capillary tube to a height of 2-3 mm.[7]

o Place the capillary tube in the heating block of the melting point apparatus.[6]
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[e]

Heat the block rapidly to a temperature about 15-20°C below the expected melting point
(approx. 77-80°C).

o Then, decrease the heating rate to about 1-2°C per minute to ensure thermal equilibrium.

[7]
o Record the temperature at which the first drop of liquid appears (onset of melting).
o Record the temperature at which the entire sample has completely melted (clear point).[7]

o The recorded range is the melting point of the sample. A narrow range (0.5-1.0°C) is
indicative of high purity.[8]

Solubility Determination (Shake-Flask Method)

This is the gold standard method for determining the equilibrium solubility of a compound in a
given solvent.

o Apparatus: Screw-capped vials or flasks, orbital shaker with temperature control, centrifuge,
analytical balance, concentration analysis instrument (e.g., UV-Vis spectrophotometer or
HPLC).

e Procedure:

o Add an excess amount of 2-aminodiphenylamine to a known volume of the solvent (e.g.,
water, acetone, DMSO) in a vial. This creates a suspension.[9]

o Seal the vial and place it in an orbital shaker set to a constant temperature (e.g., 25°C or
37°C).

o Agitate the suspension for a sufficient period (typically 24-48 hours) to ensure equilibrium
is reached.[9]

o After agitation, separate the undissolved solid from the saturated solution. This is typically
done by centrifugation at a high speed.[9]

o Carefully withdraw an aliquot of the clear supernatant.
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o Dilute the aliquot with a suitable solvent if necessary.

o Determine the concentration of 2-aminodiphenylamine in the diluted sample using a pre-
calibrated analytical method (e.g., UV-Vis spectrophotometry at its Amax).

o Calculate the original concentration in the saturated solution to determine its solubility.

pKa Determination (Spectrophotometric Method)

This method is suitable for aromatic amines as their UV-Vis absorption spectra often change
with protonation state.

e Apparatus: UV-Vis spectrophotometer, pH meter, quartz cuvettes, volumetric flasks,
analytical balance.

e Procedure:

[¢]

Prepare a stock solution of 2-aminodiphenylamine in a suitable solvent (e.g., 50%
ethanol-water, as it is poorly soluble in pure water).[10]

o Prepare a series of buffer solutions with known pH values spanning the expected pKa
range.

o Add a small, constant volume of the stock solution to each buffer solution to create a
series of test solutions with varying pH.

o Measure the UV-Vis absorption spectrum for each test solution, as well as for highly acidic
(fully protonated) and neutral/basic (fully unprotonated) solutions.

o Identify an analytical wavelength where the absorbance difference between the protonated
and unprotonated forms is maximal.

o The pKa can be determined by plotting the absorbance at the analytical wavelength
against the pH of the solutions. The pKa is the pH at which the concentration of the
protonated and unprotonated forms are equal, which corresponds to the midpoint of the
resulting sigmoidal curve.
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Biological Activity Context and Signaling Pathways

While 2-aminodiphenylamine is primarily utilized as a chemical intermediate, its derivatives
have been investigated for various biological activities, including antioxidant, antimicrobial, and
antibiofilm properties.[11]

The antioxidant capacity of diphenylamine derivatives is a key area of research.[11]
Antioxidants are known to exert protective effects in biological systems by modulating cellular
defense mechanisms. One of the most important of these is the Keap1/Nrf2/ARE signaling
pathway.[12][13]

o The Keapl/Nrf2/ARE Pathway: Under normal conditions, the transcription factor Nrf2 is kept
inactive in the cytoplasm by binding to Keapl. In the presence of oxidative stress or
electrophilic compounds (including many antioxidants), Nrf2 is released from Keapl,
translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the
promoter region of various genes.[12][14] This binding initiates the transcription of a suite of
cytoprotective genes, including those for antioxidant enzymes like heme oxygenase-1 (HO-
1).[13][14]

While there is no direct evidence of 2-aminodiphenylamine itself modulating this pathway, its
derivatives that exhibit antioxidant properties could potentially act as activators of the Nrf2
pathway, thereby upregulating cellular antioxidant defenses. This makes the
aminodiphenylamine scaffold an interesting starting point for the development of novel
therapeutic agents targeting oxidative stress-related diseases.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b160148?utm_src=pdf-body
https://www.mdpi.com/2076-3921/12/3/713
https://www.mdpi.com/2076-3921/12/3/713
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01597/full
https://pubmed.ncbi.nlm.nih.gov/21499987/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01597/full
https://www.mdpi.com/1420-3049/25/22/5474
https://pubmed.ncbi.nlm.nih.gov/21499987/
https://www.mdpi.com/1420-3049/25/22/5474
https://www.benchchem.com/product/b160148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

p

otential Action of Derivatives\

2-Aminodiphenylamine
Derivative
(with Antioxidant Activity)

N

Induces release

4 Cellular| Environment

Keap1-Nrf2 Complex
(Inactive)

Dissociation

Nrf2 (Active)

Binds to

4 Nudleus )

Cellular Antioxidant
Response

/

Click to download full resolution via product page

Fig. 3: Potential influence of antioxidant derivatives on the Keap1l/Nrf2/ARE pathway.
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Safety and Handling

2-Aminodiphenylamine is classified as harmful and an irritant. Appropriate safety precautions
must be taken during handling.

e Hazard Statements: H302+H332 (Harmful if swallowed or if inhaled), H315 (Causes skin
irritation).

e Precautionary Statements:
o P261: Avoid breathing dust.
o P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340+P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. The
compound is sensitive to light and air. Store under an inert atmosphere.

o Incompatibilities: Strong oxidizing agents, acid chlorides, acid anhydrides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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